Cas no 923150-81-6 (N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide)

• Product Name: N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide
• CAS No: 923150-81-6
• MF: C₁₇H₂₀FNO₃S₂
• MW: 369.474005699158
• CID: 5512958
• Update Time: 2025-06-15

N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]butanamide
• N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide

• Inchi： 1S/C17H20FNO3S2/c1-3-5-17(20)19-11-16(15-6-4-9-23-15)24(21,22)13-7-8-14(18)12(2)10-13/h4,6-10,16H,3,5,11H2,1-2H3,(H,19,20)
• InChI Key： HHAHPWHHJBPTFA-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C(C)=C1)(=O)=O)C1SC=CC=1)(=O)CCC

Additional information on N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide

Comprehensive Overview of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS No. 923150-81-6)

In the realm of organic chemistry and pharmaceutical research, N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS No. 923150-81-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and thiophene moieties, represents a promising candidate for various biochemical and medicinal studies. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and potential therapeutic benefits, aligning with the growing demand for novel bioactive molecules.

The molecular structure of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide combines a fluorinated benzene ring with a thiophene heterocycle, offering distinct electronic and steric properties. Such features are critical in drug design, as they influence binding affinity and metabolic stability. Recent studies highlight its relevance in targeting specific enzymes or receptors, making it a subject of interest in precision medicine and personalized therapeutics. These trends resonate with current healthcare advancements, where tailored treatments are prioritized.

From a synthetic perspective, the preparation of CAS No. 923150-81-6 involves multi-step organic reactions, including sulfonylation and amide bond formation. Optimizing these processes is a key focus for chemists, particularly in achieving high yields and purity. The compound’s solubility and stability under physiological conditions are also under investigation, as these factors determine its viability in formulation development. Such inquiries align with frequent searches like "sulfonamide synthesis techniques" or "improving drug bioavailability," reflecting broader industry challenges.

Beyond its chemical attributes, N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide has sparked curiosity in computational chemistry and molecular modeling. Researchers employ in silico tools to predict its interactions with biological targets, reducing reliance on costly lab experiments. This approach aligns with the rise of AI-driven drug discovery, a hot topic in scientific communities. Queries such as "machine learning in compound optimization" or "virtual screening for sulfonamides" further underscore this intersection of technology and chemistry.

In conclusion, N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylbutanamide (CAS No. 923150-81-6) exemplifies the innovation driving modern pharmaceutical research. Its structural complexity and potential applications make it a compelling subject for both academic and industrial exploration. As the scientific community continues to unravel its properties, this compound may pave the way for breakthroughs in targeted therapy and sustainable drug development, addressing pressing global health needs.